Thiophene-2-sulfonic acid
Overview
Description
Thiophene-2-sulfonic acid is a compound with the CAS Number: 79-84-5 and a molecular weight of 165.21 . It is a solid at room temperature .
Synthesis Analysis
Thiophene derivatives are synthesized using various methods, including the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester . This reaction is used to produce aminothiophene derivatives .Molecular Structure Analysis
The IUPAC name for Thiophene-2-sulfonic acid is 1H-1lambda3-thiophene-2-sulfonic acid . The InChI code is 1S/C4H5O3S2/c5-9(6,7)4-2-1-3-8-4/h1-3,8H,(H,5,6,7) and the InChI key is KXOAGZRPXZJEPX-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Thiophene-2-sulfonic acid is a solid at room temperature . It has a molecular weight of 165.21 . More specific physical and chemical properties are not available in the search results.Scientific Research Applications
1. Chemical Properties and Reactions
Thiophene-2-sulfonic acid is known for being more readily sulfonated than benzene, indicating its utility in chemical separations and reactions. Particularly, it can be extracted from benzene derived from coal-tar distillates through sulfuric acid treatment. Its structure, similar to pyrrole and indole, demonstrates significant biochemical importance and exhibits reactivity that is dominated by its reactive heterocyclic ring system (Smith & Tatchell, 1969).
2. Photodegradation in Environmental Contexts
Thiophene-2-sulfonic acid plays a role in the photodegradation of crude oil components, specifically benzothiophenes. This process leads to the formation of 2-sulfobenzoic acid, which is significant for understanding the environmental impact of oil spills (Andersson & Bobinger, 1996).
3. Application in Polymer Science
In polymer science, thiophene-2-sulfonic acid derivatives have been used in the synthesis of poly(benzo[c]thiophene-2-oxide), a material with potential applications in electronics due to its bandgap properties. This involves selective oxidation and thermal treatments to achieve the desired polymer characteristics (Ito et al., 2000).
4. Kinetic and Molecular Modeling Studies
Thiophene-based sulfonamides, which include thiophene-2-sulfonic acid derivatives, have been the subject of kinetic and molecular modeling studies. These studies focus on their inhibition effects on certain enzymes and their potential for therapeutic agent design (Alım et al., 2020).
5. Thermophysical Properties
Research into the thermophysical properties of sulfur heterocycles like thiophene derivatives provides insight into their potential applications in various industrial processes. This includes studies on fusion temperatures, enthalpies, entropies, and heat capacities (Temprado et al., 2006).
6. Oxidative Desulfurization
Thiophene-2-sulfonic acid is also relevant in the context of oxidative desulfurization, a process important in the treatment of petroleum. This involves the use of sulfuric acid as an oxidant to transform sulfur compounds in petroleum into oxidized sulfur species (Nehlsen et al., 2006).
Safety And Hazards
Future Directions
Thiophene-based analogs are being studied extensively due to their potential as biologically active compounds . They are essential in improving advanced compounds with a variety of biological effects . The future of thiophene-based compounds lies in further exploring their synthesis and biological applications .
properties
IUPAC Name |
thiophene-2-sulfonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4O3S2/c5-9(6,7)4-2-1-3-8-4/h1-3H,(H,5,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSXLLFUSNQCWJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4O3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80276544 | |
Record name | thiophene-2-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80276544 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Thiophene-2-sulfonic acid | |
CAS RN |
79-84-5 | |
Record name | thiophene-2-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80276544 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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